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Compound of Interest

Sodium 4-(1,1-
Compound Name:

dimethylpropyl)phenolate
CAS No.: 31366-95-7

Cat. No.: B1629987

Get Quote

Executive Summary & Immediate Safety Directive

Sodium 4-(1,1-dimethylpropyl)phenolate (CAS: 31366-95-7), also known as Sodium p-tert-
amylphenoxide, presents a dual-hazard profile often mishandled in standard laboratory
workflows. It is a corrosive organic base that hydrolyzes into p-tert-amylphenol, a substance
highly toxic to aquatic life with long-lasting effects.

CRITICAL PROHIBITION:

DO NOT DISPOSE OF VIA SINK OR MUNICIPAL DRAIN. Even if neutralized to pH 7, the
resulting parent phenol is insoluble in water and will precipitate, clogging plumbing and violating

EPA Clean Water Act mandates regarding aquatic toxins.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1629987#bc-rfq
https://www.benchchem.com/product/b1629987/docs?utm_src=pdf-body#proper-disposal-procedures-sodium-4-1-1-dimethylpropyl-phenolate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Chemical Hazard Assessment (The "Why")

To dispose of this substance safely, you must understand its behavior in solution. This is not a
simple inorganic base like NaOH; it is a salt of a hydrophobic weak acid.

Property Data Operational Implication
31366-95-7 (Salt) / 80-46-6 Use parent phenol CAS for
CAS Number o
(Parent Phenol) toxicity data lookup.

o Skin Corr.[1][2][3] 1B; Aquatic Causes severe burns;
GHS Classification . '
Chronic 2 dangerous to environment.

The salt is a strong base.
Acidity (pKa) ~10.2 (Parent Phenol) Adding acid regenerates the
phenol.

The Precipitation Trap:

Neutralizing an aqueous
B Salt: Water Soluble Parent ] ) o
Solubility solution of this salt precipitates
Phenol: Insoluble ] o
the solid phenol (oily/sticky

solid).

The "Precipitation Trap" Mechanism

The diagram below illustrates why standard "neutralize and dump" protocols fail for this specific
compound.
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Figure 1: The chemical mechanism converting the soluble salt into an insoluble, toxic
precipitate upon neutralization.

Step-by-Step Disposal Protocols

Choose the protocol below that matches the physical state of your waste.

Protocol A: Solid Waste (Pure Substance)

Best for: Expired stock bottles or solid spill cleanup residues.

» Container Selection: Use the original container if intact.[1] If transferring, use a High-Density
Polyethylene (HDPE) wide-mouth jar.

o Labeling: Apply a hazardous waste label with the following identifiers:
o Chemical Name: Sodium 4-(1,1-dimethylpropyl)phenolate.[4]
o Hazards: Corrosive (Solid), Toxic to Aquatic Life.
o pH: Basic (>12).

o Segregation: Store in the Alkaline/Base cabinet until pickup. Do not store near acids (risk of
heat generation and fume release).[2][5]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1629987/docs?utm_src=pdf-body-img#proper-disposal-procedures-sodium-4-1-1-dimethylpropyl-phenolate
https://www.sigmaaldrich.com/CA/pl/sds/aldrich/318191?userType=undefined
https://www.benchchem.com/product/b1629987/docs?utm_src=pdf-body#proper-disposal-procedures-sodium-4-1-1-dimethylpropyl-phenolate
https://buyersguidechem.com/chemicalproperty_723707513540.html
https://www.fishersci.com/store/msds?partNumber=AAB2500218&productDescription=SODIUM+PHENOXIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://sasoltechdata.com/MSDS/PTAMYLPHENOL.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Disposal Stream: Incineration (High BTU waste).

Protocol B: Liquid Waste (Reaction Mixtures/Solutions)

Best for: Quenched reaction mixtures or mother liquors.

Senior Scientist Note: Do not attempt to neutralize this waste stream to pH 7 solely with water
and acid. You will generate a sticky, biphasic mess that is difficult to transfer.

Option 1: The "Keep it Basic" Method (Preferred) Most industrial waste haulers accept basic
organic waste. This maintains the salt in solution, making it pumpable and easier to incinerate.

» Collection: Pour into a solvent-compatible carboy (HDPE or Glass).

e pH Check: Confirm pH is > 11. If < 10, add small amounts of NaOH to ensure the phenol
remains deprotonated and soluble.

» Labeling: "Basic Organic Waste." List constituents: "Sodium p-tert-amylphenoxide, [Solvent
Name], Water."

» Hazard Tag: Flammable (if organic solvent present), Corrosive (Base).

Option 2: The "Solvent-Assisted" Neutralization (If pH < 9 is mandated) If your facility requires
neutral waste, you must use a co-solvent to prevent precipitation.

e Preparation: Ensure the waste solution contains at least 50% organic solvent (Ethanol or
Methanol are ideal).

 Acidification: Slowly add 1M HCI while stirring. Monitor temperature (exothermic).
o Observation: If cloudiness (precipitate) appears, stop and add more solvent until clear.
e Final State: You now have a neutral organic solution of p-tert-amylphenol.

» Disposal: Classify as Non-Halogenated Organic Solvent Waste.

Emergency Spill Procedures
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Scenario: You drop a 5009 bottle of solid Sodium 4-(1,1-dimethylpropyl)phenolate on the
floor.

e PPE Upgrade: Immediately don a face shield and double nitrile gloves. Dust is severely
irritating to the respiratory tract.

» Containment: Do not use water. Water will dissolve the salt and spread the contamination,
potentially hydrolyzing it to the phenol which is harder to clean.

e Dry Sweep:
o Cover the spill with an inert dry absorbent (Vermiculite or dry sand).
o Sweep gently to avoid dust generation.
o Scoop into a plastic waste pail.

e Decontamination:

o Once the bulk solid is removed, wipe the area with ethanol-soaked paper towels (to
solubilize any remaining phenol residues).

o Follow with a soap and water wash.[3][5][6]

o Waste Tag: Label the debris as "Solid Waste contaminated with Corrosive Phenolates."”

Regulatory & Compliance (RCRA)

While this specific salt is not explicitly P- or U-listed under 40 CFR 261.33, it is regulated under
the Resource Conservation and Recovery Act (RCRA) via characteristics:

e D002 (Corrosivity): Aqueous solutions with pH > 12.5.

o Aquatic Toxicity: While not a federal RCRA code, the parent phenol is a known marine
pollutant.

o State Regulations: California (Title 22) and other states may classify alkylphenols as toxic
waste due to endocrine disrupting properties.
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Decision Logic for Waste Classification:
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Figure 2: Regulatory decision tree for waste stream classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://media.clemson.edu/research/oes/hazwastemanage/RCRA%20Hazardous%20Waste%20F-list.docx
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://www.benchchem.com/product/b1629987?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/CA/pl/sds/aldrich/318191?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAB2500218&productDescription=SODIUM+PHENOXIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.itwreagents.com/download_file/sds/A1531/gb/sds_A1531_en.pdf
https://buyersguidechem.com/chemicalproperty_723707513540.html
https://buyersguidechem.com/chemicalproperty_723707513540.html
https://sasoltechdata.com/MSDS/PTAMYLPHENOL.pdf
https://pim-resources.coleparmer.com/sds/lc24770.pdf
https://media.clemson.edu/research/oes/hazwastemanage/RCRA%20Hazardous%20Waste%20F-list.docx
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://www.benchchem.com/product/b1629987/docs#proper-disposal-procedures-sodium-4-1-1-dimethylpropyl-phenolate
https://www.benchchem.com/product/b1629987/docs#proper-disposal-procedures-sodium-4-1-1-dimethylpropyl-phenolate
https://www.benchchem.com/product/b1629987/docs#proper-disposal-procedures-sodium-4-1-1-dimethylpropyl-phenolate
https://www.benchchem.com/product/b1629987/docs#proper-disposal-procedures-sodium-4-1-1-dimethylpropyl-phenolate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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